Cas no 41110-28-5 (3-Methylpyrazine-2-carboxylic Acid)

3-Methylpyrazine-2-carboxylic Acid Properties

Names and Identifiers

• 3-Methylpyrazine-2-carboxylic acid
• 2-Methylpyrazine-3-carboxylic acid
• 3-Methylpyrazinoic acid
• 3-methyl-2-Pyrazinecarboxylicacid
• 2-Methyl-3-carboxylpyrazin
• 3-Methylpyrazine-2-carbox...
• 2-Pyrazinecarboxylic acid, 3-methyl-
• 3-methyl-pyrazine-2-carboxylic acid
• 3-Methylpyrazine-2-carboxylicacid
• Pyrazinecarboxylic acid, 3-methyl-
• 3-METHYLPYRAZINECARBOXYLIC ACID
• methyl-pyrazine carboxylic acid
• AMPZ0024
• DEDJQZNLAXYJBT-UHFFFAOYSA-N
• 3-methylpyrazine 2-carboxylic acid
• BCP26843
• CM0054
• CL3443
• 3-Methyl pyrazine 2-carboxylic acid
• 2-Pyrazinecarboxylicacid, 3-methyl-
• Z
• 3-methylpyrazine-2-carboxylic acid
• DTXSID20522537
• CHEMBL5175642
• EN300-103392
• PB12562
• SY006147
• SCHEMBL287450
• (R)-(+)-1-(1-Naphthyl)ethylaminehydrochloride
• PS-5560
• AKOS005256546
• AC-7416
• A6831
• 41110-28-5
• CS-D1600
• Z1205494130
• FT-0647111
• MFCD08705765
• Q-103308
• AM20070353
• DB-010203
• +Expand

• MDL： MFCD08705765
• InChIKey： DEDJQZNLAXYJBT-UHFFFAOYSA-N
• Inchi： 1S/C6H6N2O2/c1-4-5(6(9)10)8-3-2-7-4/h2-3H,1H3,(H,9,10)
• SMILES： O([H])C(C1C(C([H])([H])[H])=NC([H])=C([H])N=1)=O

Computed Properties

• Exact Mass: 138.042927g/mol
• Surface Charge: 0
• XLogP3: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 138.042927g/mol
• Monoisotopic Mass: 138.042927g/mol
• Topological Polar Surface Area: 63.1Ų
• Heavy Atom Count: 10
• Complexity: 138
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 0.48320
• PSA: 63.08000
• Refractive Index: 1.567
• Boiling Point: 299.3°C at 760 mmHg
• Melting Point: 177 ºC (dec.)
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 134.832℃
• Color/Form: White to Yellow Solid
• Density: 1.319

3-Methylpyrazine-2-carboxylic Acid Security Information

• Safety Instruction： H315 (100%) H319 (100%) H335 (100%)
• Dangerous goods sign： Xi
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C
• Signal Word：Warning

3-Methylpyrazine-2-carboxylic Acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%